Cas no 1251923-32-6 (2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 1251923-32-6
• MF: C₇H₅N₃O₂S
• MW: 195.198499441147
• CID: 1103191
• PubChem ID: 135988489
• Update Time: 2025-07-19

2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-5-yl)-4-Thiazolecarboxylic acid
• 2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylicacid
• CS-0257309
• EN300-66888
• 2-(1H-imidazol-4-yl)thiazole-4-carboxylic acid
• BAC92332
• SCHEMBL1817599
• 2-(4-Imidazolyl)thiazole-4-carboxylic Acid
• AKOS026728258
• DB-111412
• QHWMNASLGCGQNK-UHFFFAOYSA-N
• 2-(1H-imidazol-4-yl)-1,3-thiazole-4-carboxylic acid
• MFCD16817550
• 1251923-32-6
• SY191514
• Z1065652498
• 2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C7H5N3O2S/c11-7(12)5-2-13-6(10-5)4-1-8-3-9-4/h1-3H,(H,8,9)(H,11,12)
• InChI Key： QHWMNASLGCGQNK-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1=CN=CN1

Computed Properties

• Exact Mass: 195.01024758g/mol
• Monoisotopic Mass: 195.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 107Ų

Additional information on 2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylic acid

Comprehensive Analysis of 2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 1251923-32-6): Properties, Applications, and Research Insights

The compound 2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 1251923-32-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This imidazole-thiazole hybrid exhibits a dual-ring system, combining the 1H-imidazole and 1,3-thiazole moieties, which are known for their bioactivity in medicinal chemistry. Researchers are particularly interested in its potential as a scaffold for drug discovery, given its ability to interact with biological targets such as enzymes and receptors.

Recent studies highlight the role of 2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylic acid in modulating anti-inflammatory pathways and antioxidant responses, aligning with the growing demand for novel therapeutic agents in chronic diseases. Its carboxylic acid functional group further enhances its utility in prodrug design and metal-chelating applications, making it a versatile candidate for interdisciplinary research. The compound's solubility profile and stability under physiological conditions are also under investigation, addressing key questions in drug delivery optimization.

From a synthetic chemistry perspective, the preparation of CAS No. 1251923-32-6 involves multi-step reactions, often employing microwave-assisted synthesis or catalytic cyclization techniques to improve yield and purity. These methods resonate with the industry's shift toward green chemistry and sustainable manufacturing, topics frequently searched in academic and industrial forums. Analytical characterization via NMR spectroscopy, HPLC-MS, and X-ray crystallography confirms its structural integrity, ensuring reproducibility for researchers worldwide.

Beyond pharmaceuticals, 2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylic acid has potential applications in material science, particularly in designing organic semiconductors and coordination polymers. Its conjugated system and electron-rich heteroatoms contribute to charge transport properties, a hot topic in renewable energy research. This dual applicability in life sciences and advanced materials underscores its relevance in contemporary scientific discourse.

In conclusion, CAS No. 1251923-32-6 represents a compelling case study in the convergence of medicinal chemistry and functional materials. Its structure-activity relationships and synthetic accessibility continue to inspire innovations, answering frequent queries about next-generation bioactive compounds and multifunctional molecular designs. As research progresses, this compound is poised to play a pivotal role in addressing global health and technology challenges.